3-Ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H18FN3O3/c1-2-20-14(22)16(18-15(20)23)7-9-19(10-8-16)13(21)11-5-3-4-6-12(11)17/h3-6H,2,7-10H2,1H3,(H,18,23)
• InChI Key: VSTKVNBBONFOAM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2(CCN(CC2)C(=O)C3=CC=CC=C3F)NC1=O
• Molecular Formula: C16H18FN3O3
• Molecular Weight: 319.33 g/mol
• CAS No.: 1021040-14-1

Description

3-Ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C16H18FN3O3 and its molecular weight is 319.336. The purity is usually 95%.
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Scientific Research Applications

Anxiolytic Drugs and Their Mechanism

3-Ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione belongs to a class of drugs known for their anxiolytic properties. Notably, it's part of the azaspirodecanedione group, where buspirone is a prime example. This group is recognized for its distinctive properties, including non-addictive nature, minimal interaction with alcohol, no impairment of driving-related skills, and effectiveness in treating anxiety. These attributes potentially mark a breakthrough in anxiolytic drug development (Goldberg, 1984).

Environmental Presence and Toxicity

The compound falls within the category of chemicals that have shown potential as environmental contaminants, although its specific behavior and effects in ecosystems warrant further research. It's crucial to understand how such compounds interact with natural systems and their potential risks to both the environment and human health (Haman et al., 2015; Zuiderveen et al., 2020).

Industrial Applications and Concerns

Compounds like this compound are often employed in various industrial applications, such as flame retardants and preservatives. However, the stability and persistence of these compounds, especially when halogenated, pose significant concerns due to their potential health risks and environmental impact. Monitoring their presence in industrial settings and understanding their behavior is essential for ensuring safety and mitigating risks (Zuiderveen et al., 2020; Carles et al., 2017; McGregor, 2007).

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, similar compounds have been evaluated for their possible anticonvulsant activity by maximal electroshock seizure (MES) test.

Future Directions

The future directions for this compound could involve further studies on its potential applications, such as its anticonvulsant activity. Additionally, more research could be conducted to fully understand its physical and chemical properties.